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Compound of Interest

Compound Name: ZD-0892

Cat. No.: B071216

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the
preparation of stock solutions of ZD-0892, a potent and selective neutrophil elastase inhibitor.
Adherence to these guidelines will ensure the accurate and reproducible preparation of ZD-
0892 for in vitro and in vivo research applications.

Introduction

ZD-0892 is a selective and potent inhibitor of neutrophil elastase, with a reported Ki value of
6.7 nM for human neutrophil elastase.[1] It has been investigated for its therapeutic potential in
inflammatory diseases, including myocarditis and pulmonary hypertension.[2][3] Accurate
preparation of stock solutions is the first critical step in ensuring the reliability and
reproducibility of experimental results.

Physicochemical Properties and Storage
Recommendations

A summary of the key physicochemical properties of ZD-0892 and the recommended storage
conditions for both the solid compound and its stock solutions are presented in Table 1.
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Property Value Reference

Molecular Formula C24H32F3N30s

Molecular Weight 499.52 g/mol

CAS Number 171964-73-1

Solubility in DMSO 250 mg/mL (500.48 mM) [4]

Appearance White crystalline solid [5]

Storage of Solid -20°C for 3 years [4]

Storage of Stock Solution "80°C for 6 months; -20°C for 1 [1][4]
month

Mechanism of Action: Neutrophil Elastase Inhibition

ZD-0892 functions as a potent and selective inhibitor of neutrophil elastase, a serine protease
primarily found in the azurophilic granules of neutrophils.[1][6] During inflammation, neutrophils
release elastase, which can degrade a wide range of extracellular matrix proteins, leading to
tissue damage. By inhibiting neutrophil elastase, ZD-0892 can mitigate this pathological
process.
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Mechanism of action of ZD-0892.
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Experimental Protocol: Preparation of a 10 mM ZD-
0892 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ZD-0892 in dimethyl
sulfoxide (DMSO).

Materials:

e ZD-0892 powder (CAS: 171964-73-1)

e Anhydrous Dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» \Vortex mixer

¢ Ultrasonic bath (optional)

Procedure:

Pre-weighing Preparations: Allow the vial of ZD-0892 powder to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing ZD-0892: Carefully weigh out 4.995 mg of ZD-0892 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

e Solvent Addition: Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube
containing the ZD-0892 powder.

« Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution. If necessary, sonicate the solution in an ultrasonic bath for 5-10 minutes to
ensure complete dissolution.[4]
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 Visual Inspection: Visually inspect the solution to ensure that all the powder has dissolved
and the solution is clear.

» Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each aliquot clearly
with the compound name, concentration, date of preparation, and solvent. Store the aliquots
at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1
month).[1][4]

Calculation for a 10 mM Stock Solution:

e Molecular Weight of ZD-0892: 499.52 g/mol
» Desired Concentration: 10 mM = 0.010 mol/L
e Volume of Solvent: 1 mL = 0.001 L

To calculate the mass of ZD-0892 required:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 0.010
mol/L x 0.001 L x 499.52 g/mol Mass (g) = 0.0049952 g = 4.9952 mg
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Workflow for ZD-0892 stock preparation.
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Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety
glasses, and gloves, when handling ZD-0892 and DMSO.

Work in a well-ventilated area or a chemical fume hood.

Consult the Safety Data Sheet (SDS) for ZD-0892 for comprehensive safety information.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with caution.

Troubleshooting

Issue Possible Cause Solution

o o Continue vortexing or sonicate
Compound does not fully Insufficient mixing or low )
) the solution. Gently warm the
dissolve temperature ) )
solution to 37°C if necessary.

Verify the correct solvent is

Incorrect solvent or expired being used. Check the
compound expiration date of the ZD-0892
powder.

Ensure the concentration does

. not exceed the solubility limit.
S Supersaturated solution or
Precipitation upon storage ) Store at the recommended
improper storage o
temperature and avoid light

exposure.

Inconsistent experimental Inaccurate weighing or ] ]
S Use calibrated equipment.
results pipetting

) Prepare fresh stock solutions
Degradation of the stock )
) regularly and avoid repeated
solution
freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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